Cas no 135680-03-4 (Carbamic acid, [4-[(4-aminophenyl)methyl]phenyl]-, 1,1-dimethylethylester)

• Product name: Carbamic acid, [4-[(4-aminophenyl)methyl]phenyl]-, 1,1-dimethylethylester
• CAS No: 135680-03-4
• MF: C₁₈H₂₂N₂O₂
• MW: 298.37948
• CID: 1238627
• PubChem ID: 14806250

Carbamic acid, [4-[(4-aminophenyl)methyl]phenyl]-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-[(4-aminophenyl)methyl]phenyl]-, 1,1-dimethylethylester
• N-(t-butoxylcarbonyl)-4,4'methylenedianiline
• SCHEMBL134932
• Tert-butyl 4-(4-aminobenzyl)phenylcarbamate
• BVQMUAAELWHQSF-UHFFFAOYSA-N
• [4-(4-aminobenzyl)phenyl]carbamic acid tert-butyl ester
• DB-189316
• 135680-03-4

• Inchi： InChI=1S/C18H22N2O2/c1-18(2,3)22-17(21)20-16-10-6-14(7-11-16)12-13-4-8-15(19)9-5-13/h4-11H,12,19H2,1-3H3,(H,20,21)
• InChI Key： BVQMUAAELWHQSF-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)NC1=CC=C(C=C1)CC2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 298.16826
• Monoisotopic Mass: 298.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35